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Compound of Interest

Compound Name: Diisopropyl succinate

Cat. No.: B1582463

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diisopropyl succinate, a versatile
chemical compound with applications spanning from industrial manufacturing to potential roles
in pharmaceutical development. This document details its chemical identity, physicochemical
properties, synthesis protocols, and current applications, with a focus on data presentation and
experimental methodologies.

Chemical Identity

IUPAC Name: dipropan-2-yl butanedioate[1][2]

Synonyms: A variety of synonyms are used to identify Diisopropyl succinate, reflecting its
common usage in different industrial and academic contexts. These include:

» Diisopropyl succinate[1][2]

o Butanedioic acid, bis(1-methylethyl) ester[1][2]
« DIPS[3]

e Succinic acid diisopropyl ester[1][3]

 Diisopropylsuccinate[1][2]
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o Butanedioic acid, 1,4-bis(1-methylethyl) ester[1][2]

« EINECS 213-110-0[1][2]

Physicochemical Properties

Diisopropyl succinate is a colorless, transparent liquid with a faint, fruity odor.[1] It is

characterized by its miscibility with various organic solvents and insolubility in water.[1][4] The

key physicochemical properties are summarized in the table below for easy reference and

comparison.

Property Value Source
Molecular Formula C10H1804 [2][3]
Molecular Weight 202.25 g/mol [2][3]
CAS Number 924-88-9 [2][3]
Density 0.99 g/cm?3 [31[4]
Boiling Point 228 °C at 760 mmHg [31141[5]
Melting Point 263.0 °C [3114]
Flash Point 96.3 °C [4]

Vapor Pressure

12.2 Pa at 25°C

[3]4]

Refractive Index

1.4170to 1.4190

[3]4]

Water Solubility

Sparingly soluble

[1]

Solubility in Organic Solvents

Miscible with ethanol, acetone,

and ether

[1]

LogP

2.2

[3]

Experimental Protocols

Detailed methodologies for the synthesis of Diisopropyl succinate are crucial for researchers

requiring this compound for further studies or as an intermediate. Two common synthesis
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protocols are provided below.
Protocol 1: Microwave-Assisted Synthesis

This protocol describes a rapid and efficient method for the synthesis of Diisopropyl
succinate using microwave irradiation.

Materials:

Butanedioic acid (1 mol)

 Isopropanol (1.5-2 mol)

« AMA 2:3 (332 g, 0.6 mol)

» Dichloromethane

o Saturated sodium carbonate solution (Na2COs)
e Anhydrous sodium sulfate (Na2S0a4)

o Water

Procedure:

e Mix butanedioic acid, isopropanol, and AMA 2:3 in a reaction glass tube equipped with a
screw cap and a magnetic stirrer until a homogeneous wet mixture is formed.[3]

o Place the reaction mixture in a microwave reactor (e.g., Anton Parr Monowave 300).[3]
« Irradiate the mixture at 80 °C for 8 minutes or at 120 °C for 20 minutes.[3]

e Upon completion, cool the mixture and dilute it with 41 mL of dichloromethane.[3]

« Filter the mixture by gravity and wash the filtrate with dichloromethane.[3]

o Sequentially wash the filtrate with saturated sodium carbonate solution and water.[3]

e Separate the organic layer and dry it with anhydrous sodium sulfate.[3]
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« Filter the dried organic layer and concentrate it under reduced pressure to obtain
Diisopropyl succinate.[3]

Protocol 2: Conventional Esterification

This protocol details a conventional method for synthesizing Diisopropyl succinate through
esterification with azeotropic water removal.

Materials:

Succinic acid

Isopropanol

Catalyst (e.g., 98% sulfuric acid)[6]

Dehydrating agent (e.g., toluene)[6]
Procedure:

 In an esterification kettle equipped with a separation column, condenser, and water trap, add
succinic acid, isopropanol, catalyst, and a dehydrating agent.[6] The typical weight ratios are
Succinic Acid:Isopropanol = 14-20:25-35, Succinic Acid:Catalyst = 14-20:0.21-0.61, and
Succinic Acid:Dehydrating agent = 14-20:7.0-10.0.[6]

e Heat the reaction mixture to a kettle temperature of 82-84 °C, with a condenser vapor phase
temperature of 75-78 °C, and carry out the esterification under reflux.[6]

» Continue the reaction until no more water is collected in the water trap.[6]

 Increase the kettle temperature to 90-100 °C to recover the dehydrating agent and excess
isopropanol.[6]

e Process the resulting coarse ester through refining to obtain pure Diisopropyl succinate.[6]
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Caption: Workflow for the conventional synthesis of Diisopropyl succinate.

Applications in Research and Development

Diisopropyl succinate serves as a versatile intermediate and solvent in various industrial and
research applications.

4.1. Chemical Intermediate:

It is a crucial building block in the synthesis of a range of other organic compounds.[7] Notably,
it is a key raw material in the production of high-performance diketo-pyrrolo-pyrrole (DPP)
pigments, which are valued for their stability and vibrant colors in paints and plastics.[8]

4.2. Analytical Chemistry:
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Diisopropyl succinate is utilized as a stationary phase in gas chromatography (GC) for the
separation and analysis of chemical compounds.[7] Its properties allow for reliable and precise
identification of substances in a laboratory setting.

4.3. Potential in Drug Development:

While direct applications in drug formulations are not extensively documented, its role as a
versatile intermediate in organic synthesis is relevant to the pharmaceutical industry for the
production of complex molecules.[8] Furthermore, as a succinate ester, it represents a potential
vehicle for delivering succinate into cells to study metabolic and signaling pathways, as
elevated succinate levels have been linked to inflammatory responses and effects on cell
viability.[8]
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Caption: General workflow for purity assessment of Diisopropyl succinate using Gas
Chromatography.

Safety and Handling

Diisopropyl succinate is generally considered to be of low concern based on experimental
and modeled data.[2] However, it is irritating to the eyes, respiratory system, and skin.[4] It may
also be harmful to aquatic organisms with long-term effects.[4] Standard laboratory safety
protocols should be followed, including the use of personal protective equipment such as
gloves and eye protection.[4] It should be stored in a dry, well-ventilated area at room
temperature.[3][4]

This guide provides a foundational understanding of Diisopropyl succinate for professionals
in research and drug development. The detailed information on its properties and synthesis can
aid in its application as a chemical intermediate and in the exploration of its potential in
pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Diisopropyl Succinate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582463#iupac-name-and-synonyms-for-diisopropyl-
succinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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